[3-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 4-fluorobenzoate

• IUPAC Name: [3-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 4-fluorobenzoate
• InChI: InChI=1S/C17H10FNO3S2/c18-12-6-4-11(5-7-12)16(21)22-13-3-1-2-10(8-13)9-14-15(20)19-17(23)24-14/h1-9H,(H,19,20,23)/b14-9-
• InChI Key: GCUCMQXNZFEJFP-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC=C(C=C2)F)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC=C(C=C2)F)/C=C\3/C(=O)NC(=S)S3
• Molecular Formula: C17H10FNO3S2
• Molecular Weight: 359.4 g/mol

Description

[3-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 4-fluorobenzoate: is a complex organic compound that features a thiazolidinone ring and a fluorobenzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 4-fluorobenzoate typically involves multiple steps:

Formation of the Thiazolidinone Ring: This can be achieved by reacting a suitable thiourea derivative with an α-haloketone under basic conditions.

Aldol Condensation: The thiazolidinone intermediate undergoes an aldol condensation with an aromatic aldehyde to form the desired thiazolidinone derivative.

Esterification: The final step involves esterification with 4-fluorobenzoic acid using a coupling reagent like dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods: Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The thiazolidinone ring can undergo oxidation to form sulfoxides or sulfones.

Reduction: The carbonyl group in the thiazolidinone ring can be reduced to form alcohol derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Reagents like nitric acid for nitration or bromine for bromination.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

Chemistry:

• Used as a building block in the synthesis of more complex molecules.
• Studied for its unique reactivity and stability.

Biology and Medicine:

• Potential applications in drug discovery due to its bioactive thiazolidinone core.
• Investigated for its antimicrobial and anticancer properties.

Industry:

• Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of [3-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 4-fluorobenzoate involves its interaction with specific molecular targets. The thiazolidinone ring can interact with enzymes or receptors, potentially inhibiting their activity. The fluorobenzoate ester may enhance the compound’s ability to penetrate cell membranes, increasing its bioavailability.

Comparison with Similar Compounds

Thiazolidinediones: Known for their antidiabetic properties.

Fluorobenzoates: Used in various pharmaceutical applications.

Uniqueness:

• The combination of a thiazolidinone ring with a fluorobenzoate ester is unique, providing a distinct set of chemical and biological properties.
• This compound’s structure allows for diverse chemical modifications, making it a versatile scaffold for drug development.